Cas no 802905-18-6 (2-Propanone, 1-[[4-(methylsulfonyl)phenyl]thio]-)

• Product Name: 2-Propanone, 1-[[4-(methylsulfonyl)phenyl]thio]-
• CAS No: 802905-18-6
• MF: C₁₀H₁₂O₃S₂
• MW: 244.330480575562
• CID: 4193710
• PubChem ID: 62403291
• Update Time: 2025-08-05

2-Propanone, 1-[[4-(methylsulfonyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[[4-(methylsulfonyl)phenyl]thio]-
• EN300-394771
• 1-[(4-methanesulfonylphenyl)sulfanyl]propan-2-one
• 802905-18-6
• SCHEMBL3573514
• AKOS011691005

• Inchi： 1S/C10H12O3S2/c1-8(11)7-14-9-3-5-10(6-4-9)15(2,12)13/h3-6H,7H2,1-2H3
• InChI Key： QYFNRFMEHISKDT-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(S(C)(=O)=O)C=C1)C(=O)C

Computed Properties

• Exact Mass: 244.02278659Da
• Monoisotopic Mass: 244.02278659Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų